Cas no 1704308-00-8 (4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine)

• Product Name: 4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine
• CAS No: 1704308-00-8
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6468818
• PubChem ID: 103091471
• Update Time: 2025-08-10

4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine
• 1704308-00-8
• EN300-1996337

• Inchi： 1S/C11H12ClNO2/c1-7(13)2-3-8-4-9(12)11-10(5-8)14-6-15-11/h2-5,7H,6,13H2,1H3/b3-2+
• InChI Key： MXBUCRQLRVRXMG-NSCUHMNNSA-N
• SMILES： ClC1=CC(/C=C/C(C)N)=CC2=C1OCO2

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine

Professional Introduction to Compound with CAS No. 1704308-00-8 and Product Name: 4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine

Compound with the CAS number 1704308-00-8 and the product name 4-(7-chloro-1,3-dioxaindan-5-yl)but-3-en-2-amine represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure, characterized by a 7-chloro-1,3-dioxaindan core and an amine-substituted butenyl group, suggests a high degree of versatility in chemical interactions, making it a promising candidate for further investigation.

The 7-chloro-1,3-dioxaindan moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating functionalities into the molecule. This balance of electronic properties can influence the compound's reactivity and its ability to interact with biological targets. The presence of a chloro substituent further enhances its potential utility in synthetic chemistry, allowing for various modifications and derivations that could lead to novel pharmacological agents.

In recent years, there has been growing interest in compounds that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. The 4-(7-chloro-1,3-dioxaindan)butenylamine structure aligns well with this trend, as it combines the ability to engage in hydrogen bonding through the amine group while also possessing aromatic-like characteristics due to the dioxaindan ring system. Such properties are highly desirable in drug design, where precise targeting and minimal off-target effects are crucial.

Current research in medicinal chemistry has highlighted the importance of scaffold diversity in developing new therapeutic agents. The dioxaindan scaffold itself has been explored for its potential in various pharmacological applications, including anti-inflammatory and analgesic effects. By incorporating a butenylamine moiety, the compound with CAS No. 1704308-00-8 may exhibit enhanced binding affinity or selectivity for specific biological targets compared to its parent structures.

One of the most exciting aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and many therapeutics work by inhibiting or activating specific enzymatic pathways. The unique combination of functional groups in 4-(7-chloro-1,3-dioxaindan)butenylamine suggests that it could interact with enzymes in novel ways, potentially leading to the discovery of new enzyme inhibitors or activators. This is particularly relevant given the increasing understanding of enzyme mechanisms and their roles in various diseases.

The synthesis of this compound also presents an interesting challenge for organic chemists. The introduction of both a chloro group and an amine functionality into the dioxaindan framework requires careful consideration of reaction conditions and intermediates. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or directed ortho-metalation strategies, may be employed to achieve the desired product with high yield and purity. These synthetic approaches not only contribute to the production of this compound but also advance the broader field of organic synthesis.

From a computational chemistry perspective, modeling studies have begun to shed light on how 4-(7-chloro-1,3-dioxaindan)butenylamine might interact with biological targets at the molecular level. Through molecular docking simulations and quantum mechanical calculations, researchers can predict binding affinities and identify key interaction points between the compound and its intended targets. These computational methods are increasingly integral to drug discovery pipelines, allowing for rapid screening of large libraries of compounds before experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for instance, structurally similar compounds have been explored as leads for developing new pesticides or herbicides due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. The unique properties of 4-(7-chloro-1,3-dioxaindan)butenylamine make it a valuable candidate for such investigations.

In conclusion, compound with CAS No. 1704308-00-8 represents a significant contribution to the chemical and biomedical fields. Its innovative structure combining a 7-chloro-1,3-dioxaindan core with an amine-substituted butenyl group offers numerous possibilities for further development. As research continues into its pharmacological properties and synthetic pathways, it is likely that this compound will play an important role in future drug discovery efforts.